Stereochemical Identity: Single Enantiomer Versus Racemate and (S)-Enantiomer
(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide (CAS 1568244-32-5) is supplied as the single (R)-enantiomer at ≥95% purity, whereas the racemic mixture (CAS 1510933-95-5) and the (S)-enantiomer (CAS 1567965-35-8) represent distinct chemical entities with independent CAS registrations . The three forms share identical molecular formula (C₉H₁₃N₃O), molecular weight (179.22 g/mol), TPSA (82 Ų), calculated LogP (0.27), H-bond acceptor count (3), and H-bond donor count (2); the sole differentiating parameter is the absolute configuration at the C-3 stereocenter . In the absence of reported target-specific biochemical IC₅₀ data for this compound class, the differentiation rests on the established principle that enantiomeric pairs routinely exhibit divergent pharmacological profiles, with one enantiomer often bearing the majority of target engagement while the opposite antipode may be inactive, antagonistic, or responsible for off-target effects [1].
| Evidence Dimension | Absolute configuration at C-3 stereocenter and CAS registration identity |
|---|---|
| Target Compound Data | (R)-configuration; CAS 1568244-32-5; single enantiomer ≥95% purity |
| Comparator Or Baseline | (S)-enantiomer: CAS 1567965-35-8; Racemate: CAS 1510933-95-5, 95% purity |
| Quantified Difference | No quantitative difference in achiral physicochemical properties; all three share MW 179.22, LogP 0.27, TPSA 82 Ų. Differentiation is purely stereochemical. |
| Conditions | Supplier specification data; no biochemical assay comparison available in public literature for this specific scaffold |
Why This Matters
Procurement of the single (R)-enantiomer ensures that 100% of the material mass consists of the desired stereoisomer; using the racemate would reduce the effective concentration of the (R)-enantiomer by 50%, potentially doubling the required dose and introducing unknown contributions from the (S)-enantiomer in any biological assay.
- [1] Brooks WH, Guida WC, Daniel KG. The significance of chirality in drug design and development. Curr Top Med Chem. 2011;11(7):760–770. doi:10.2174/156802611795165098. Review establishing differential pharmacological profiles of enantiomeric pairs. View Source
